Cas no 1701815-08-8 (3-Chloro-4-iodophenacyl bromide)

• Product Name: 3-Chloro-4-iodophenacyl bromide
• CAS No: 1701815-08-8
• MF: C₈H₅BrClIO
• MW: 359.386173009872
• CID: 5151938
• Update Time: 2025-05-19

3-Chloro-4-iodophenacyl bromide Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-iodophenacyl bromide

• Inchi： 1S/C8H5BrClIO/c9-4-8(12)5-1-2-7(11)6(10)3-5/h1-3H,4H2
• InChI Key： ZVWGSPRJSYFWSD-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(I)C(Cl)=C1)CBr

Additional information on 3-Chloro-4-iodophenacyl bromide

Professional Introduction to 3-Chloro-4-iodophenacyl bromide (CAS No. 1701815-08-8)

3-Chloro-4-iodophenacyl bromide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology due to its versatile reactivity and structural features. This compound, identified by its CAS number CAS No. 1701815-08-8, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its unique structure, comprising both chloro and iodine substituents on a phenacyl backbone, makes it an invaluable tool for chemists seeking to develop novel therapeutic agents.

The relevance of 3-Chloro-4-iodophenacyl bromide in modern chemical research is underscored by its applications in cross-coupling reactions, which are fundamental to constructing complex molecular architectures. These reactions, particularly the Suzuki-Miyaura and Stille couplings, enable the formation of carbon-carbon bonds under mild conditions, making them ideal for pharmaceutical synthesis. The presence of both halogen atoms enhances its utility in these transformations, as it can participate in multiple coupling reactions or be selectively modified to achieve desired outcomes.

In recent years, there has been a surge in research focused on developing more efficient and sustainable synthetic methodologies. The use of 3-Chloro-4-iodophenacyl bromide as a precursor has been explored in several innovative approaches. For instance, studies have demonstrated its role in the preparation of heterocyclic compounds, which are prevalent in many drugs due to their favorable pharmacokinetic properties. The ability to introduce both chloro and iodine groups allows for sequential functionalization, enabling chemists to tailor molecular structures with precision.

The compound's significance extends beyond its role as a synthetic intermediate; it has also been investigated for its potential applications in medicinal chemistry. Researchers have leveraged its reactivity to develop novel scaffolds for small-molecule drugs. Notably, derivatives of 3-Chloro-4-iodophenacyl bromide have been explored as inhibitors of enzymes implicated in various diseases, including cancer and inflammatory disorders. The structural motifs present in this compound have shown promise in modulating biological pathways by interacting with target proteins.

The latest advancements in computational chemistry have further highlighted the importance of 3-Chloro-4-iodophenacyl bromide. Molecular modeling studies have revealed insights into its interaction with biological targets, aiding in the rational design of drug candidates. These computational approaches complement experimental efforts by predicting binding affinities and optimizing molecular structures for improved efficacy. The integration of such methodologies underscores the interdisciplinary nature of modern pharmaceutical research.

The industrial production and handling of 3-Chloro-4-iodophenacyl bromide adhere to stringent quality control measures to ensure consistency and purity. Manufacturers employ advanced purification techniques to isolate the compound from reaction mixtures, minimizing impurities that could affect downstream applications. This commitment to quality is essential for maintaining the reliability of synthetic processes and ensuring that researchers obtain reproducible results.

The environmental impact of using 3-Chloro-4-iodophenacyl bromide has also been a point of consideration. Efforts have been made to develop greener synthetic routes that reduce waste and hazardous byproducts. For example, catalytic systems that promote high yields with minimal side reactions are being optimized. Such innovations align with global initiatives to promote sustainable chemistry practices.

In conclusion, 3-Chloro-4-iodophenacyl bromide (CAS No. 1701815-08-8) represents a cornerstone compound in pharmaceutical chemistry, offering unparalleled flexibility in synthetic applications. Its role in developing novel therapeutics and its adaptability to emerging research trends solidify its position as a critical reagent in modern drug discovery. As scientific understanding evolves, the potential uses for this compound are likely to expand, further demonstrating its enduring value.